Cas no 499-62-7 (Benzoic acid,4-fluoro-3-iodo-, sodium salt (1:1))

• Product Name: Benzoic acid,4-fluoro-3-iodo-, sodium salt (1:1)
• CAS No: 499-62-7
• MF: C₇H₃FINaO₂
• MW: 287.990168809891
• CID: 329853
• PubChem ID: 23690450
• Update Time: 2025-04-19

Benzoic acid,4-fluoro-3-iodo-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-fluoro-3-iodo-, sodium salt (1:1)
• sodium 4-fluoro-3-iodo-benzoate
• sodium,4-fluoro-3-iodobenzoate
• sodium 4-fluoro-3-iodobenzoate
• 3-Iodo-4-fluorobenzoic acid sodium salt
• BENZOIC ACID, 4-FLUORO-3-IODO-, SODIUM SALT
• 4-Fluoro-3-iodobenzoic acid, sodium salt
• DTXSID70198145
• 499-62-7

• Inchi： 1S/C7H4FIO2.Na/c8-5-2-1-4(7(10)11)3-6(5)9;/h1-3H,(H,10,11);/q;+1/p-1
• InChI Key： GBIQBERJADTQJA-UHFFFAOYSA-M
• SMILES： IC1=C(C=CC(C(=O)[O-])=C1)F.[Na+]

Computed Properties

• Exact Mass: 287.90549
• Monoisotopic Mass: 287.906
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Boiling Point: 339.3°Cat760mmHg
• Flash Point: 159°C
• PSA: 40.13